Cas no 2357005-99-1 (Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans-)

• Product Name: Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans-
• CAS No: 2357005-99-1
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5920191
• PubChem ID: 89888933
• Update Time: 2025-10-30

Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans-
• SCHEMBL15369601
• EN300-7178450
• 1896192-79-2
• 3-(2,2-dimethylpropyl)cyclobutan-1-amine
• EN300-2893575
• SCHEMBL16508851
• Rel-(1s,3r)-3-neopentylcyclobutan-1-amine
• 2357005-99-1
• SCHEMBL15369594
• (1s,3r)-3-(2,2-dimethylpropyl)cyclobutan-1-amine

• Inchi： 1S/C9H19N/c1-9(2,3)6-7-4-8(10)5-7/h7-8H,4-6,10H2,1-3H3/t7-,8-
• InChI Key： PXJCCRFULNSMLV-ZKCHVHJHSA-N
• SMILES： [C@@H]1(N)C[C@@H](CC(C)(C)C)C1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.852±0.06 g/cm3(Predicted)
• Boiling Point: 168.8±8.0 °C(Predicted)
• pka: 10.80±0.40(Predicted)

Additional information on Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans-

Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans- (CAS No. 2357005-99-1): A Comprehensive Overview

Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans- is a specialized organic compound with the chemical formula C₉H₁₉N. Its CAS number, 2357005-99-1, uniquely identifies it in the chemical database and underscores its significance in various scientific and industrial applications. This compound belongs to the amine class, characterized by the presence of a nitrogen atom bonded to one or more carbon atoms. The structural uniqueness of Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans- lies in its cyclobutane ring and the trans configuration of the substituents, which contribute to its distinct chemical properties and potential applications.

The synthesis of Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans- involves intricate organic reactions that require precise control over reaction conditions and reagent selection. The cyclobutane ring introduces steric hindrance, influencing the compound's reactivity and solubility. The presence of two bulky isobutyl groups at the 3-position enhances its hydrophobicity, making it suitable for certain pharmaceutical formulations where lipophilicity is a critical factor.

In recent years, there has been growing interest in Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans- due to its potential applications in drug development. The compound's unique structural features make it a promising candidate for designing novel bioactive molecules. Researchers have explored its utility as an intermediate in synthesizing more complex pharmacophores that exhibit desirable biological activities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic pathways associated with inflammatory diseases and cancer.

The pharmaceutical industry has been particularly intrigued by the potential of Cyclobutanamine, 3-(2,2-dimethylpropyl)-, trans- as a building block for drug candidates. Its cycloalkyl backbone provides stability to the molecular structure while allowing for modifications that can enhance binding affinity to target proteins. Preliminary studies have indicated that certain analogs of this compound exhibit potent activity against kinases and other enzymes implicated in metabolic disorders. This has spurred further investigation into its pharmacological profile and potential therapeutic applications.

The chemical properties of Cyclobutanamine, 3-(2, 2-dimethylpropyl)-, trans- make it a versatile compound with broad applicability across multiple scientific domains. Its synthesis requires expertise in organic chemistry and an understanding of reaction mechanisms to optimize yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to characterize the compound's structure and confirm its identity.

In conclusion, Cyclobutanamine, 3-( (dimethyl)₂propyl)-, trans- (CAS No. 2357005-99-1) is a fascinating compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced material formulations. As research continues to uncover new uses for this compound, its importance in science and industry is likely to grow further.